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Compound of Interest

Compound Name: 10-Methoxyibogamine

Cat. No.: B8700735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of tabernanthalog (TBG), a novel non-

hallucinogenic analog of ibogaine, with its parent compound. Ibogaine, an indole alkaloid found

in the Tabernanthe iboga plant, has shown promise in treating substance use disorders, but its

clinical development has been hampered by hallucinogenic effects and cardiotoxicity.[1][2][3]

10-Methoxyibogamine is chemically identical to ibogaine, and for the purposes of this guide,

data for ibogaine will be used as the primary comparator for TBG.

Tabernanthalog was engineered to retain the therapeutic properties of ibogaine while mitigating

its adverse effects.[1][4][5] This water-soluble synthetic molecule can be produced in a single

step, offering a significant advantage for research and potential therapeutic development.[5][6]

Preclinical studies in rodent models have demonstrated its potential in reducing addiction-

related behaviors and alleviating symptoms of depression and anxiety, without inducing

hallucinations or cardiotoxicity associated with ibogaine.[4][7][8]

Performance Comparison: Tabernanthalog vs.
Ibogaine
The following tables summarize the key quantitative data from preclinical studies, comparing

the performance of tabernanthalog and ibogaine across critical assays for hallucinogenic

potential, cardiotoxicity, and therapeutic efficacy.
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Table 1: Hallucinogenic Potential Assessment
The head-twitch response (HTR) in mice is a widely accepted behavioral proxy for

hallucinogenic effects in humans.[9]

Compound Dose (mg/kg)
Head-Twitch
Response (Count)

Reference

Vehicle N/A ~0 [10]

5-MeO-DMT (Positive

Control)
10 ~25 [10]

Ibogaine Analog (IBG) 40 ~5 [10]

Tabernanthalog (TBG) 40 ~0 [10]

Note: IBG is a closely related ibogaine analog used in the comparative study.

Table 2: Cardiotoxicity Profile (hERG Inhibition)
Inhibition of the human ether-a-go-go-related gene (hERG) potassium channel is a key

indicator of potential cardiotoxicity, specifically the risk of drug-induced cardiac arrhythmias.[11]

Compound hERG IC50 (μM)
Fold-Change vs.
Ibogaine

Reference

Ibogaine 1 - [10]

Tabernanthalog (TBG) ~100 ~100-fold less potent [7][10]

Table 3: Therapeutic Potential in an Animal Model of
Depression (Forced Swim Test)
The forced swim test is a common behavioral assay in rodents used to screen for

antidepressant effects. A decrease in immobility time is indicative of an antidepressant-like

effect.
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Treatment Immobility Time (seconds) Reference

Vehicle ~150 [3]

Tabernanthalog (TBG) ~75 [3]

Table 4: Therapeutic Potential in an Animal Model of
Alcohol Addiction
This experiment models binge-drinking behavior in mice. A reduction in alcohol consumption

indicates a potential anti-addictive effect.

Treatment (Post-Binge)
Alcohol Consumption
(g/kg/4h)

Reference

Vehicle ~4.0 [10]

Tabernanthalog (TBG) ~2.0 [10]

Table 5: Therapeutic Potential in an Animal Model of
Heroin Addiction
This assay measures cue-induced relapse to heroin-seeking behavior in rats. A lower number

of lever presses indicates a reduction in drug-seeking behavior.

Treatment (Administered
12-14 days prior to test)

Active Lever Presses Reference

Vehicle ~30 [10]

Tabernanthalog (TBG) ~10 [10]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to facilitate replication

and further investigation.
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Head-Twitch Response (HTR) Assay
Objective: To assess the hallucinogenic potential of a compound.

Subjects: Male C57BL/6J mice.[8]

Procedure:

A small magnet is affixed to the head of each mouse.

Mice are individually placed in a chamber surrounded by a magnetometer detection coil.[8]

Following administration of the test compound (e.g., TBG, ibogaine analog, or a positive

control like 5-MeO-DMT), the number of rapid, side-to-side head movements is recorded

for a specified duration.[5][10]

Head twitches are identified by their characteristic sinusoidal waveform and frequency.[5]

Endpoint: The total number of head twitches during the observation period.

hERG Inhibition Assay
Objective: To evaluate the potential for a compound to induce cardiotoxicity.

Method: Whole-cell patch-clamp electrophysiology.[12]

Cell Line: Human Embryonic Kidney (HEK) 293 cells stably expressing the hERG potassium

channel.[12]

Procedure:

hERG-expressing HEK293 cells are cultured and prepared for electrophysiological

recording.

A glass micropipette forms a high-resistance seal with the cell membrane (giga-seal).

The membrane patch is ruptured to allow for whole-cell voltage clamping.
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A specific voltage protocol is applied to elicit hERG channel currents. For instance, cells

are held at -80 mV, depolarized to +20 mV to open the channels, and then repolarized to

-40 mV to measure the characteristic tail current.[13]

The test compound is perfused at various concentrations, and the inhibition of the hERG

tail current is measured.

Endpoint: The half-maximal inhibitory concentration (IC50) is calculated from the

concentration-response curve.

Forced Swim Test (FST)
Objective: To assess antidepressant-like activity.

Subjects: Mice.[14]

Procedure:

Mice are individually placed in a transparent cylindrical tank (e.g., 30 cm height x 20 cm

diameter) filled with water (23-25°C) to a depth of 15 cm, making it impossible for them to

escape or touch the bottom.[14]

The total test duration is typically 6 minutes.[15]

Behavior is recorded via video. The last 4 minutes of the test are typically analyzed.

The duration of immobility (making only minimal movements to keep the head above

water) is scored.[15]

Endpoint: The total time spent immobile. A significant reduction in immobility time compared

to the vehicle control is interpreted as an antidepressant-like effect.[16]

Intermittent Access 2-Bottle Choice (Alcohol Addiction
Model)

Objective: To model binge-drinking behavior and evaluate the effect of a compound on

alcohol consumption.
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Subjects: Mice.[10]

Procedure:

Mice are housed individually and given access to two bottles: one containing water and

the other a 20% ethanol solution.

Access to the ethanol bottle is provided intermittently (e.g., 24 hours, 3-4 times a week)

over several weeks to establish a pattern of binge-like drinking.

Following the establishment of this behavior, a single dose of the test compound (e.g.,

TBG) or vehicle is administered.

The amount of ethanol and water consumed is measured over a subsequent access

period (e.g., 4 hours).

Endpoint: The volume of ethanol consumed, typically normalized to the mouse's body weight

(g/kg).

Cue-Induced Reinstatement of Heroin Seeking
Objective: To model relapse behavior in opioid addiction.

Subjects: Rats.[1]

Procedure:

Self-Administration Training: Rats are trained to press a lever to receive an intravenous

infusion of heroin, which is paired with a cue (e.g., a light and a tone).

Extinction: The heroin is withheld, and lever presses no longer result in an infusion or the

presentation of the cue. This continues until the lever-pressing behavior is significantly

reduced.

Treatment: The test compound (e.g., TBG) or vehicle is administered.

Reinstatement Test: After a period (e.g., 12-14 days), the rats are placed back in the

operant chambers, and the cue (light and tone) is presented without the availability of
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heroin.

Endpoint: The number of presses on the previously active lever. A reduction in lever presses

indicates a decrease in drug-seeking behavior.

Visualizations
Signaling Pathway of Tabernanthalog
Caption: Proposed signaling pathway for Tabernanthalog's therapeutic effects.

Experimental Workflow for Preclinical Validation
Caption: Workflow for the preclinical validation of Tabernanthalog.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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